Cas no 195070-68-9 (2-amino-2-(1-methyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-amino-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 195070-68-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD11155567
• CID: 116710
• PubChem ID: 43199894
• Update Time: 2025-04-18

2-amino-2-(1-methyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, a-amino-1-methyl-
• 2-amino-2-(1-methylpyrazol-4-yl)acetic acid
• Amino-(1-methyl-1H-pyrazol-4-yl)-acetic acid
• 1H-Pyrazole-4-aceticacid,alpha-amino-1-methyl-(9CI)
• DTXSID60655712
• Amino(1-methyl-1H-pyrazol-4-yl)acetic acid
• SY183221
• 2-amino-2-(1-methyl-1H-pyrazol-4-yl)aceticacid
• Z335292112
• EN300-61917
• MFCD11155567
• 195070-68-9
• CS-0196932
• BS-12127
• F51915
• AKOS000261427
• SCHEMBL23200691
• AKOS016904240
• 2-amino-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• 2-Amino-2-(1-methyl-4-pyrazolyl)acetic Acid
• AMINO(1-METHYLPYRAZOL-4-YL)ACETIC ACID
• DB-346666

• MDL： MFCD11155567
• Inchi： 1S/C6H9N3O2/c1-9-3-4(2-8-9)5(7)6(10)11/h2-3,5H,7H2,1H3,(H,10,11)
• InChI Key： AVFMAEDZNWFUCD-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NN(C)C=1)N)=O

Computed Properties

• Exact Mass: 155.069
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2
• XLogP3: -3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives